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Compound of Interest

Compound Name: Dicamba-(CH2)5-acid

Cat. No.: B15558780 Get Quote

A detailed analysis of the available toxicological data for the herbicide Dicamba, focusing on its

acid form and various formulations. This guide is intended for researchers, scientists, and drug

development professionals.

Due to a lack of specific toxicological data for a compound identified as "Dicamba-(CH2)5-
acid," this guide will focus on the well-documented herbicide Dicamba (3,6-dichloro-2-

methoxybenzoic acid) and its common commercial formulations, including its acid form, salts,

and esters. The information presented here is a comparative summary of their known toxicities,

supported by experimental data and methodologies.

Mechanism of Action
Dicamba is a synthetic auxin herbicide that mimics the action of natural plant growth hormones.

[1][2][3] At high concentrations, it induces uncontrolled and abnormal plant growth, leading to

the disruption of normal physiological processes and ultimately, cell death.[4][5] This is

achieved by stimulating cell elongation and differentiation, which results in rapid, unsustainable

growth of stems and leaves.[6] While the primary target is broadleaf weeds, the toxicological

effects on non-target organisms are a key area of research.[5][7]
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Caption: Simplified signaling pathway of Dicamba's herbicidal action.

Quantitative Toxicity Data
The following table summarizes the acute toxicity data for Dicamba and its different forms

across various organisms. It is important to note that the toxicity can vary depending on the

specific salt or ester formulation.
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Test Organism Formulation
Exposure
Route

LD50 / LC50 Reference

Rat
Technical Grade

Dicamba
Oral 757 mg/kg [4][7]

Rat Pure Dicamba Oral 2560 mg/kg [4]

Rat - Dermal >2000 mg/kg [4][7]

Rat - Inhalation >5.3 mg/L [4]

Mallard Duck Dicamba Acid Oral (14-day) 1373 mg ae/kg [4]

Mallard Duck DMA Dicamba Oral (14-day) >2452 ppm [4]

Mallard Duck - Dietary (8-day) >10,000 mg/kg [4]

Northern

Bobwhite Quail

Technical Grade

Dicamba
Oral 188 mg/kg [4]

Northern

Bobwhite Quail

Technical Grade

Dicamba (87%

a.i.)

Oral 216 mg/kg [4]

Cutthroat Trout Dicamba Acid 96-hour >50 mg/L [4]

Rainbow Trout
Sodium Salt of

Dicamba
96-hour 507 mg ae/L [4]

Bluegill Sunfish
Sodium Salt of

Dicamba
96-hour 642 mg ae/L [4]

Bluegill Sunfish
Potassium Salt

of Dicamba
96-hour 196 mg ae/L [4]

Goat

Dicamba

Dimethyl Amine

Salt (DDAS)

Oral

1400 mg/kg

(Minimum Toxic

Dose)

[8]

ae/kg: acid equivalent per kilogram; ppm: parts per million; a.i.: active ingredient
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Different formulations of Dicamba, such as salts and esters, are developed to enhance

properties like solubility, absorption, and efficacy.[2] Ester formulations are generally more

effective at penetrating the waxy surfaces of leaves, while salt forms are more readily absorbed

through the root system.[2] Once absorbed, both forms are typically converted to the active

acid form within the plant.[2]

While comprehensive comparative toxicity data between "Dicamba-(CH2)5-acid" and other

esters is unavailable, it is known that different ester and salt forms of auxin herbicides can

exhibit varying toxicities. For instance, some ester forms of similar herbicides have shown

higher volatility, which can pose a greater risk to non-target plants.[2]

Experimental Protocols
The toxicological data presented in this guide are derived from standardized experimental

protocols. Below are generalized methodologies for key toxicity assessments.

Acute Oral Toxicity (LD50) in Rodents:

This test determines the single dose of a substance that will cause the death of 50% of a group

of test animals.
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Caption: General workflow for an acute oral toxicity study.

Test Animals: Typically, young adult rats of a specific strain are used. Animals are acclimated

to laboratory conditions before the study.

Dose Administration: The test substance is administered in a single dose by oral gavage.

Multiple dose groups with a range of concentrations are used.

Observation: Animals are observed for mortality, clinical signs of toxicity, and changes in

body weight for a period of 14 days.
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Necropsy: At the end of the observation period, all surviving animals are euthanized and a

gross necropsy is performed.

Data Analysis: The LD50 value is calculated using a standard statistical method, such as

probit analysis.

Aquatic Toxicity (LC50) in Fish:

This test determines the concentration of a substance in water that is lethal to 50% of a test

population of fish over a specific period, typically 96 hours.

Test Organisms: Common test species include rainbow trout, bluegill sunfish, and fathead

minnows.

Test Conditions: Fish are exposed to a range of concentrations of the test substance in a

controlled aquatic environment (e.g., static or flow-through system). Water quality

parameters such as temperature, pH, and dissolved oxygen are monitored.

Observation: Mortalities and any sublethal effects are recorded at regular intervals over the

96-hour exposure period.

Data Analysis: The LC50 and its 95% confidence limits are calculated for each observation

period.

Human and Environmental Health Considerations
Dicamba is generally considered to have low acute toxicity to mammals through oral, dermal,

and inhalation routes.[7] However, it can cause moderate skin and eye irritation.[4] The US EPA

has classified Dicamba as not likely to be a human carcinogen.[4]

In the environment, Dicamba is mobile in soil but has a relatively short half-life.[6] It is not

expected to bioaccumulate in organisms.[6] While it is slightly toxic to fish and aquatic

invertebrates, it is considered slightly to moderately toxic to birds in its acid form, with salt

forms being practically non-toxic to birds.[4]
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The available data indicate that the toxicity of Dicamba varies depending on its chemical form

(acid, salt, or ester) and the organism being tested. While a direct comparison with "Dicamba-
(CH2)5-acid" is not possible due to the absence of data, the information on Dicamba provides

a valuable framework for understanding the potential toxicological profile of its derivatives.

Further research is needed to elucidate the specific toxicity of novel Dicamba esters.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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